Cas no 109703-07-3 (3,5-Pyridinedicarbonitrile, 1,2-dihydro-4,6-dimethyl-2-oxo-)

3,5-Pyridinedicarbonitrile, 1,2-dihydro-4,6-dimethyl-2-oxo-, is a heterocyclic compound featuring a pyridine core substituted with two nitrile groups and a keto functionality. Its structure lends itself to applications in pharmaceutical and agrochemical synthesis, where it serves as a versatile intermediate for constructing complex molecular frameworks. The presence of electron-withdrawing nitrile groups enhances reactivity in nucleophilic substitution and cyclization reactions, while the dimethyl and keto substituents contribute to steric and electronic modulation. This compound is valued for its stability under standard conditions and compatibility with a range of synthetic transformations, making it a useful building block in medicinal chemistry and material science research.
3,5-Pyridinedicarbonitrile, 1,2-dihydro-4,6-dimethyl-2-oxo- structure
109703-07-3 structure
Product Name:3,5-Pyridinedicarbonitrile, 1,2-dihydro-4,6-dimethyl-2-oxo-
CAS No:109703-07-3
MF:C9H7N3O
MW:173.171381235123
CID:3601138
PubChem ID:13805352
Update Time:2025-10-21

3,5-Pyridinedicarbonitrile, 1,2-dihydro-4,6-dimethyl-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3,5-Pyridinedicarbonitrile, 1,2-dihydro-4,6-dimethyl-2-oxo-
    • 4,6-DIMETHYL-2-OXO-1,2-DIHYDROPYRIDINE-3,5-DICARBONITRILE
    • 109703-07-3
    • SB53582
    • Inchi: 1S/C9H7N3O/c1-5-7(3-10)6(2)12-9(13)8(5)4-11/h1-2H3,(H,12,13)
    • InChI Key: RZMOJCBAGWENSU-UHFFFAOYSA-N
    • SMILES: C1(=O)NC(C)=C(C#N)C(C)=C1C#N

Computed Properties

  • Exact Mass: 173.058911855Da
  • Monoisotopic Mass: 173.058911855Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 436
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 76.7Ų

3,5-Pyridinedicarbonitrile, 1,2-dihydro-4,6-dimethyl-2-oxo- Pricemore >>

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